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Mechanism of Action

PIK-75 exerts its anti-cancer effect through a multi-targeted mechanism, crucial for overcoming treatment

resistance.

Dual Kinase Inhibition

PIK-75's core action is simultaneous inhibition of PI3K p110α and CDK9 [1]. This dual targeting disrupts

two critical pro-survival pathways in cancer cells:

PI3K/p110α Inhibition: Blocks conversion of PIP2 to PIP3, preventing activation of AKT and its

downstream pro-survival signaling [1] [2].
CDK9 Inhibition: Suppresses RNA polymerase II, reducing transcription of short-lived pro-survival

proteins like MCL-1 [1].

Overcoming Venetoclax Resistance

A key therapeutic application is reversing resistance to venetoclax (a BCL-2 inhibitor) in Mantle Cell

Lymphoma (MCL) [1]. Proteomic studies show venetoclax-resistant cells exhibit upregulated MCL-1, BCL-

xL, and AKT phosphorylation. PIK-75 potently diminishes elevated MCL-1 and blocks AKT activation,

overcoming primary, acquired, and tumor microenvironment-associated resistance in vitro and in vivo [1].
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Induction of Apoptosis

In Acute Myeloid Leukemia (AML) cells, this dual inhibition leads to rapid apoptosis [3]. Loss of MCL-1

frees pro-apoptotic Bak, while p110α inhibition disrupts Bcl-xL connection with Bak. Simultaneous loss of

both pro-survival proteins (MCL-1 and Bcl-xL) triggers cell death [3].

The following diagram illustrates the core signaling pathways affected by PIK-75 and its functional

outcomes.
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PIK-75's multi-target mechanism disrupts pro-survival signals and promotes apoptosis.

Experimental Data & Protocols

For researchers, here are key experimental parameters and methodologies from published studies.
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In Vitro Cell-Based Assays

Assay Type Cell Line
PIK-75
Concentration

Incubation
Time

Key Findings PMID

Cytotoxicity Human MV4-11
cells

IC50 = 0.003 μM
(3 nM)

72 hours Potent cell
killing [4]

-

Antiproliferative Human
NZOV9/NZB5

cells

IC50 = ~0.068 μM
(68 nM)

- Growth
inhibition [4]

-

Overcoming

Resistance

MCL cell lines

(Mino, Rec-1) &
primary samples

Not specified - Overcame

venetoclax
resistance [1]

35411248

Apoptosis (T-
ALL)

T-ALL cell lines
(e.g., Jurkat)

IC50 values
determined;

apoptosis at IC80
for 4h

4 hours
(apoptosis)

Growth
inhibition &

apoptosis
induction [5]

-

Key Experimental Protocols

Cell Viability (MTT Assay): Cells plated in 96-well plates, treated with PIK-75, incubated with MTT

solution (5 mg/mL) for 4 hours at 37°C. Formazan crystals dissolved in DMSO, absorbance measured
at 570 nm [6].

Western Blot Analysis: Cells lysed, proteins separated by SDS-PAGE and transferred to PVDF
membrane. Antibodies detect key proteins like p-AKT, total AKT, MCL-1, and PARP cleavage to

confirm mechanism and apoptosis [1] [5] [6].
Flow Cytometry for Apoptosis: Cells treated with PIK-75 (e.g., at IC80 for 4 hours), stained with

Annexin V-APC and propidium iodide (PI), analyzed by flow cytometry to distinguish early/late
apoptotic and necrotic cells [5].

Therapeutic Applications & Formulation

Beyond lymphomas, PIK-75 demonstrates efficacy in diverse cancer types and disease models.
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Research in Other Cancers

T-cell Acute Lymphoblastic Leukemia (T-ALL): Inhibits oncogenic transcription factor TAL1 and
PI3K-AKT pathway, inducing potent cytotoxicity and apoptosis [5].

Acute Myeloid Leukemia (AML): Induces apoptosis via p110α inhibition and Cdk7/9-mediated Mcl-1
loss [3].

Ovarian Cancer: Shows potent activity in SKOV-3 cells; nanosuspension formulations developed to
improve delivery [7].

Nanoparticle Formulation Strategies

Poor aqueous solubility is a major limitation [4] [7]. Research explores nanosuspensions to enhance delivery:

Nanosuspension (PIK-75-NS): High-pressure homogenization produces ~180 nm particles,

improving saturation solubility and cytotoxicity in SKOV-3 ovarian cancer cells [7].
Targeted Nanosuspension (PIK-75-NS-FA): Surface functionalization with folic acid (~160 nm)

enhances uptake and cytotoxicity in folate receptor-positive cancer cells, improving tumor-targeted
delivery [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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